Cas no 148470-36-4 (2-Butenal,3-chloro-4-oxo-4-phenyl-, (E)- (9CI))
148470-36-4 structure
Product Name:2-Butenal,3-chloro-4-oxo-4-phenyl-, (E)- (9CI)
CAS No:148470-36-4
MF:C10H7ClO2
MW:194.61438202858
CID:102211
PubChem ID:10965415
Update Time:2025-04-18
2-Butenal,3-chloro-4-oxo-4-phenyl-, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Butenal,3-chloro-4-oxo-4-phenyl-, (E)- (9CI)
- (E)-3-chloro-4-oxo-4-phenylbut-2-enal
- 2-Butenal,3-chloro-4-oxo-4-phenyl-,(E)-(9ci)
- (2E)-3-chloro-4-oxo-4-phenyl-2-butenal
- 2-Butenal, 3-chloro-4-oxo-4-phenyl-, (E)- (9CI)
- DTXSID90450050
- 148470-36-4
- 2-BUTENAL, 3-CHLORO-4-OXO-4-PHENYL-, (E)-
-
- Inchi: 1S/C10H7ClO2/c11-9(6-7-12)10(13)8-4-2-1-3-5-8/h1-7H/b9-6+
- InChI Key: XSGCGLNPKIOTAG-RMKNXTFCSA-N
- SMILES: Cl/C(=C/C=O)/C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 194.01351
- Monoisotopic Mass: 194.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2-Butenal,3-chloro-4-oxo-4-phenyl-, (E)- (9CI) Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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